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Compound of Interest

Compound Name: 3,5-Difluorotoluene

Cat. No.: B038592

Introduction

3,5-Difluorotoluene is a fluorinated aromatic compound that serves as a versatile building
block in the synthesis of various fine chemicals, including agrochemicals. Its unique substitution
pattern influences the physicochemical properties and biological activity of the resulting
molecules. This application note details the use of 3,5-difluorotoluene as a starting material
for the synthesis of the herbicide pyraclonil, a potent inhibitor of the enzyme
protoporphyrinogen oxidase (PPO).

Synthetic Pathway Overview

The synthesis of pyraclonil from 3,5-difluorotoluene proceeds through a key intermediate, 3,5-
difluorobenzaldehyde. The overall synthetic scheme involves the oxidation of 3,5-
difluorotoluene to 3,5-difluorobenzaldehyde, followed by a multi-step reaction sequence to
construct the final pyraclonil molecule.
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Preparation
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Plot Data and Determine IC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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